Efficient solution-processable deep-red hot exciton emitters based on thiadiazole[3,4-c]pyridine for a simple electroluminescent device†
New Journal of Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3NJ04281B
Abstract
Here, we report the synthesis and characterization of a solution-processable deep-red hot exciton fluorophore (CTTPy) based on a donor–π–acceptor–π–donor (D–π–A–π–D) type structure and its application as a non-doped emitter in an organic light-emitting diode (OLED). CTTPy contains electron-deficient thiadiazole[3,4-c]pyridine (TPy) as a strong acceptor, 3-hexylthiophene as a π-linker, and a carbazole dendron as a donor. The solvatochromic studies and theoretical calculations support that CTTPy is a hot exciton emitter with hybridization of both locally excited (LE) and charge transfer (CT) features of emission. Thanks to the strong electron deficiency of the TPy central core, bulkiness, and electron-donating and hole-transporting properties of end-capped carbazole dendrons, CTTPy displays a strong deep red emission (λem = 681 nm) with a decent fluorescence quantum yield of 54%, thermally stable amorphous morphology (Tg = 214 °C), good thin film forming ability by solution casting, and appropriate energy levels. CTTPy is effectively applied as a non-doped emitter in a solution-processed OLED which emits deep red electroluminescence peaked at 674 nm with CIE coordinates of (0.667, 0.327), an EQEmax of 3.66% and a considerably high exciton utilization efficiency (EUE) of 59%. This work not only provides a new strategic design for the construction of deep-red pure organic fluorescent materials, but also further ratifies that the ‘‘hot exciton’’ mechanism can also be successful in solution-processed OLEDs.
![Graphical abstract: Efficient solution-processable deep-red hot exciton emitters based on thiadiazole[3,4-c]pyridine for a simple electroluminescent device](http://scimg.chem960.com/usr/1/D3NJ04281B.jpg)
![Efficient solution-processable deep-red hot exciton emitters based on thiadiazole[3,4-c]pyridine for a simple electroluminescent device†](https://scimg.chem960.com/usr/1/D3NJ04281B.jpg)
Recommended Literature
- [1] Mass median particle size determination of an active compound in a binary mixture using near-infrared spectroscopy
- [2] How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?
- [3] The structure modification and activity improvement of Pd–Co/C electrocatalysts by the addition of Au for the oxygen reduction reaction†
- [4] Progress on photocatalytic semiconductor hybrids for bacterial inactivation
- [5] The enzymatic synthesis of lactose caprate using Candida rugosa lipase immobilized into ZIF-8 and investigation of its anticancer applications against K562 leukemia and HeLa cancer cells†
- [6] Back cover
- [7] Enhancement of the spectral selectivity of complex samples by measuring them in a frozen state at low temperatures in order to improve accuracy for quantitative analysis. Part II. Determination of viscosity for lube base oils using Raman spectroscopy†
- [8] Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡
- [9] Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†
- [10] Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 182823-26-3
-
CAS no.: 144409-99-4
